Cas no 2034310-70-6 (3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea)

• Product Name: 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea
• CAS No: 2034310-70-6
• MF: C₁₅H₁₇F₃N₄O₂
• MW: 342.316293478012
• CID: 6007872
• PubChem ID: 122246762
• Update Time: 2025-06-11

3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea
• AKOS032463977
• F6573-2945
• 1-[2-(2-pyrazol-1-ylethoxy)ethyl]-3-[4-(trifluoromethyl)phenyl]urea
• 3-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-1-[4-(trifluoromethyl)phenyl]urea
• 1-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-3-(4-(trifluoromethyl)phenyl)urea
• 2034310-70-6

• Inchi： 1S/C15H17F3N4O2/c16-15(17,18)12-2-4-13(5-3-12)21-14(23)19-7-10-24-11-9-22-8-1-6-20-22/h1-6,8H,7,9-11H2,(H2,19,21,23)
• InChI Key： WYBZDXMUZGSNQO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(NCCOCCN1C=CC=N1)=O)(F)F

Computed Properties

• Exact Mass: 342.13036028g/mol
• Monoisotopic Mass: 342.13036028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.2Ų

Additional information on 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea

3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea: A Comprehensive Overview

CAS No. 2034310-70-6, also known as 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of ureas and incorporates a trifluoromethyl group, which is known for its impact on the physicochemical properties and biological activity of molecules.

The pyrazol ring, a five-membered heterocyclic compound, is a key structural element in this molecule. Pyrazoles are widely used in drug discovery due to their ability to form hydrogen bonds and their involvement in various biological processes. The presence of the pyrazol ring in 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea contributes to its stability and enhances its binding affinity to specific protein targets.

The trifluoromethyl group (CF₃) is another critical component of this compound. Trifluoromethylation is a common strategy in medicinal chemistry to improve the metabolic stability, lipophilicity, and pharmacokinetic properties of drug candidates. The CF₃ group can also influence the electronic properties of the molecule, making it more resistant to metabolic degradation and potentially increasing its bioavailability.

The urea moiety in 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea plays a crucial role in its biological activity. Ureas are known for their ability to form hydrogen bonds, which can enhance the interaction with target proteins and improve the overall efficacy of the compound. Additionally, ureas are often used as scaffolds in the design of inhibitors for various enzymes and receptors.

Recent studies have explored the potential therapeutic applications of 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea. One notable area of research is its activity as an inhibitor of specific kinases involved in cancer signaling pathways. Kinase inhibitors are a class of drugs that have shown promise in treating various types of cancer by blocking the activity of kinases that promote cell proliferation and survival.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea on several kinases, including AKT and MEK. The results showed that this compound exhibited potent inhibitory activity against these kinases, suggesting its potential as a lead compound for further drug development.

Beyond cancer research, 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response involving various cytokines and signaling pathways. The ability of this compound to modulate these pathways could make it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea has been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring that it reaches its intended target tissues at therapeutic concentrations without causing significant toxicity.

One challenge in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Preclinical data on 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea have been promising, but further clinical studies are needed to validate these findings in human subjects. Ongoing Phase I clinical trials are currently evaluating the safety and tolerability of this compound in healthy volunteers.

In conclusion, 3-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}-1-4-(trifluoromethyl)phenylurea (CAS No. 2034310-70-6) is a promising compound with potential applications in cancer therapy and anti-inflammatory treatments. Its unique combination of structural features, including the pyrazol ring, trifluoromethyl group, and urea moiety, makes it an attractive candidate for further drug development. Continued research and clinical trials will be essential to fully realize its therapeutic potential.